Cas no 35224-88-5 (1H-1,2,3-Triazol-1-amine, 4-(3-bromophenyl)-)

• Product Name: 1H-1,2,3-Triazol-1-amine, 4-(3-bromophenyl)-
• CAS No: 35224-88-5
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 1476531
• Update Time: 2024-08-24

1H-1,2,3-Triazol-1-amine, 4-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-1-amine, 4-(3-bromophenyl)-
• 1-Amino-4-(m-bromphenyl)-1,2,3-triazol

• Inchi： 1S/C8H7BrN4/c9-7-3-1-2-6(4-7)8-5-13(10)12-11-8/h1-5H,10H2
• InChI Key： VXAFHWFVWUVXDQ-UHFFFAOYSA-N
• SMILES： N1(N)C=C(C2=CC=CC(Br)=C2)N=N1

Computed Properties

• Exact Mass: 237.98551

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 411.3±37.0 °C(Predicted)
• PSA: 56.73
• pka: -0.69±0.70(Predicted)